Cas no 724767-00-4 (1H-Indazole-5,6-diamine,3-methyl-)

• Product Name: 1H-Indazole-5,6-diamine,3-methyl-
• CAS No: 724767-00-4
• MF: C₈H₁₀N₄
• MW: 162.19180059433
• CID: 558694
• PubChem ID: 45122443
• Update Time: 2025-04-19

1H-Indazole-5,6-diamine,3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-5,6-diamine,3-methyl-
• 724767-00-4
• 3-Methyl-1H-indazole-5,6-diamine

• Inchi： 1S/C8H10N4/c1-4-5-2-6(9)7(10)3-8(5)12-11-4/h2-3H,9-10H2,1H3,(H,11,12)
• InChI Key： IMRQUHKOCGTWEP-UHFFFAOYSA-N
• SMILES： N1C(C)=C2C=C(C(=CC2=N1)N)N

Computed Properties

• Exact Mass: 162.091
• Monoisotopic Mass: 162.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.7A^2
• XLogP3: 0.6